Methyl 2-isothiocyanatobenzoate
Cat. No. B104575
M. Wt: 193.22 g/mol
InChI Key: UNXVHBOJSCWVCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09034907B2
Procedure details
The compound was synthesized starting from methyl 2-isothiocyanatobenzoate (0.773 g, 4.0 mmol) and 3-(1H-imidazol-1-yl)propan-1-amine (9) (0.5 g, 4.0 mmol) as described above.
Identifiers
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REACTION_CXSMILES
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[N:1]([C:4]1[CH:13]=[CH:12][CH:11]=[CH:10][C:5]=1[C:6]([O:8]C)=O)=[C:2]=[S:3].C[C:15]1[N:16]=[CH:17][N:18]([CH2:20][CH2:21][CH2:22][NH2:23])[CH:19]=1>>[N:18]1([CH2:20][CH2:21][CH2:22][N:23]2[C:6](=[O:8])[C:5]3[C:4](=[CH:13][CH:12]=[CH:11][CH:10]=3)[NH:1][C:2]2=[S:3])[CH:19]=[CH:15][N:16]=[CH:17]1
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Inputs
Step One
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Name
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Quantity
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0.773 g
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Type
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reactant
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Smiles
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N(=C=S)C1=C(C(=O)OC)C=CC=C1
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Step Two
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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CC=1N=CN(C1)CCCN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The compound was synthesized
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Outcomes
Product
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Name
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Type
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Smiles
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N1(C=NC=C1)CCCN1C(NC2=CC=CC=C2C1=O)=S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
